Cas no 1702-41-6 (Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1))

Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1) structure
1702-41-6 structure
Product name:Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1)
CAS No:1702-41-6
MF:C26H24P+
MW:367.44256
CID:177652
PubChem ID:494040

Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1)
    • (3-methylphenyl)methyl-triphenylphosphanium
    • (3-Methylbenzyl)(triphenyl)phosphorane
    • (3-Methyl-benzyl)-triphenyl-phosphonium, Bromid
    • (3-methyl-benzyl)-triphenyl-phosphonium, bromide
    • (m-tolyl)methyltriphenylphosphonium bromide
    • 3-methylbenzyltriphenylphosphonium bromide
    • AG-E-19503
    • CTK4D3534
    • NSC78490
    • triphenyl(m-methylbenzyl)phosphonium bromide
    • Triphenyl(m-xylyl)phosphoniumbromid
    • DTXSID00168816
    • 1702-41-6
    • NSC 78490
    • SCHEMBL13249289
    • m-tolylmethyl(triphenyl)phosphonium
    • Inchi: InChI=1S/C26H24P/c1-22-12-11-13-23(20-22)21-27(24-14-5-2-6-15-24,25-16-7-3-8-17-25)26-18-9-4-10-19-26/h2-20H,21H2,1H3/q+1
    • InChI Key: XKZWSRYFZIVDSZ-UHFFFAOYSA-N
    • SMILES: CC1C=CC=C(C[P+](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 367.16172
  • Monoisotopic Mass: 367.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
  • LogP: 2.49310

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